Cas no 1383816-29-2 (Tropifexor)

Tropifexor structure
Tropifexor structure
Product Name:Tropifexor
CAS No:1383816-29-2
MF:C29H25F4N3O5S
MW:603.584520101547
MDL:MFCD31619256
CID:4551472
PubChem ID:121418176
Update Time:2024-11-02

Tropifexor Chemical and Physical Properties

Names and Identifiers

    • 2-((1R,3r,5S)-3-((5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazol-4-yl)methoxy)-8-azabicyclo[3.2.1]octan-8-yl)-4-fluorobenzo[d]thiazole-6-carboxylic acid
    • LJN-452
    • Tropifexor
    • 2-[(3-endo)-3-[[5-Cyclopropyl-3-[2-(trifluoromethoxy)phenyl]-4-isoxazolyl]methoxy]-8-azabicyclo[3.2.1]oct-8-yl]-4-fluoro-6-benzothiazolecarboxylic acid
    • LJN 452
    • rel-2-((1R,3r,5S)-3-((5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazol-4-yl)methoxy)-8-azabicyclo[3.2.1]octan-8-yl)-4-fluorobenzo[d]thiazole-6-carboxylic acid
    • LJN452
    • Tropifexor (LJN452)
    • NMZ08KM76Z
    • Tropifexor (USAN)
    • Tropifexor [USAN]
    • 2-[(1R,3r,5S)-3-({5-cyclopropyl-3-[2-(trifluoromethoxy)phenyl]-1,2-oxazol-4-yl}methoxy)-8-azabicyclo[3.2.1]octan-8-yl]-4-fluoro-1,3-benzothiazole-6-carboxylic acid
    • Tropifexor [INN]
    • LJN452; Tropifexor
    • Tropifexor [USAN:INN]
    • GTPL9725
    • rel-2-((1R,3r,5S)-3-((5-cyclopropyl-3-(2-(trifluoromethoxy)ph
    • BDBM50527040
    • F53709
    • SCHEMBL20788139
    • SCHEMBL19178329
    • 1383816-29-2
    • AKOS037648712
    • AC-30341
    • Tropifexor (LJN452)?
    • 6-BENZOTHIAZOLECARBOXYLIC ACID, 2-((3-ENDO)-3-((5-CYCLOPROPYL-3-(2- (TRIFLUOROMETHOXY)PHENYL)-4-ISOXAZOLYL)METHOXY)-8-AZABICYCLO(3.2.1)OCT-8- YL)-4-FLUORO-
    • CPD1549
    • 2-((1R,5S)-3-((5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)isoxazol-4-yl)methoxy)-8-azabicyclo[3.2.1]octan-8-yl)-4-fluorobenzo[d]thiazole-6-carboxylic acid
    • SCHEMBL17848159
    • VYLOOGHLKSNNEK-JWTNVVGKSA-N
    • HY-107418
    • 2-((1R,5S)-3-((5-cyclopropyl-3-(2-(trifluoromethoxy)phenyl)-1,2-oxazol-4-yl)methoxy)-8-azabicyclo(3.2.1)octan-8-yl)-4-fluoro-1,3-benzothiazole-6-carboxylic acid
    • UNII-NMZ08KM76Z
    • CHEMBL4298169
    • MFCD31619256
    • VYLOOGHLKSNNEK-PIIMJCKOSA-N
    • s8733
    • Tropifexor [WHO-DD]
    • 2-((1R,3R,5S)-3-((5-CYCLOPROPYL-3-(2-(TRIFLUOROMETHOXY)PHENYL)-1,2-OXAZOL-4-YL)METHOXY)-8- AZABICYCLO(3.2.1)OCTAN-8-YL)-4-FLUORO-1,3-BENZOTHIAZOLE-6-CARBOXYLIC ACID
    • GWF
    • EX-A1934
    • BS-15324
    • 2-[(1R,5S)-3-[[5-cyclopropyl-3-[2-(trifluoromethoxy)phenyl]-1,2-oxazol-4-yl]methoxy]-8-azabicyclo[3.2.1]octan-8-yl]-4-fluoro-1,3-benzothiazole-6-carboxylic acid
    • NVP-LJN452-NXA
    • compound 1 [PMID: 29148806]
    • WHO 10443
    • D11548
    • CS-8153
    • DTXSID001100225
    • MDL: MFCD31619256
    • Inchi: 1S/C29H25F4N3O5S/c30-21-9-15(27(37)38)10-23-25(21)34-28(42-23)36-16-7-8-17(36)12-18(11-16)39-13-20-24(35-41-26(20)14-5-6-14)19-3-1-2-4-22(19)40-29(31,32)33/h1-4,9-10,14,16-18H,5-8,11-13H2,(H,37,38)/t16-,17+,18?
    • InChI Key: VYLOOGHLKSNNEK-JWTNVVGKSA-N
    • SMILES: S1C2C=C(C(=O)O)C=C(C=2N=C1N1[C@@H]2CC(C[C@H]1CC2)OCC1C(C2C=CC=CC=2OC(F)(F)F)=NOC=1C1CC1)F

Computed Properties

  • Exact Mass: 603.145105g/mol
  • Monoisotopic Mass: 603.145105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 8
  • Complexity: 979
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 126
  • Molecular Weight: 603.6g/mol

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (2.0E-6 g/L) (25 ºC),

Tropifexor Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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